Cas no 1803739-02-7 (4-Fluoro-5-hydroxypyridine-2-acetic acid)

• Product Name: 4-Fluoro-5-hydroxypyridine-2-acetic acid
• CAS No: 1803739-02-7
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905242
• Update Time: 2025-10-29

4-Fluoro-5-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-hydroxypyridine-2-acetic acid

• Inchi： 1S/C7H6FNO3/c8-5-1-4(2-7(11)12)9-3-6(5)10/h1,3,10H,2H2,(H,11,12)
• InChI Key： OVDJRUYUEXDCMD-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1)CC(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4

Additional information on 4-Fluoro-5-hydroxypyridine-2-acetic acid

Comprehensive Overview of 4-Fluoro-5-hydroxypyridine-2-acetic acid (CAS No. 1803739-02-7): Properties, Applications, and Industry Insights

The compound 4-Fluoro-5-hydroxypyridine-2-acetic acid (CAS No. 1803739-02-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a hydroxypyridine derivative with a fluoro substituent, this molecule exhibits remarkable chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxy and acetic acid functional groups further enhances its versatility, allowing for diverse modifications and applications.

In recent years, the demand for fluorinated heterocycles like 4-Fluoro-5-hydroxypyridine-2-acetic acid has surged, driven by their pivotal role in drug discovery. Researchers are particularly interested in how the fluoro group influences metabolic stability and bioavailability—a hot topic in medicinal chemistry. This compound's CAS number 1803739-02-7 is frequently searched in scientific databases, reflecting its growing relevance in developing kinase inhibitors and anti-inflammatory agents. Its structural motif aligns with current trends favoring pyridine-based scaffolds in targeted therapies.

From a synthetic perspective, the hydroxypyridine acetic acid moiety offers multiple sites for functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability resonates with the pharmaceutical industry's focus on structure-activity relationship (SAR) studies. Moreover, the compound's potential as a chelating agent has sparked interest in materials science, particularly in designing metal-organic frameworks (MOFs) for catalytic applications—an area gaining traction in green chemistry initiatives.

The physicochemical properties of 4-Fluoro-5-hydroxypyridine-2-acetic acid (CAS 1803739-02-7) contribute to its utility. Its moderate solubility in polar solvents and stability under physiological conditions make it suitable for bioconjugation strategies. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure its purity, addressing the stringent quality requirements of regulatory agencies—a frequent concern among manufacturers and end-users.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical formulation, where fluorinated pyridines are increasingly used to enhance pesticide efficacy while reducing environmental persistence. The 5-hydroxypyridine core is also being explored in biodegradable materials, aligning with global sustainability goals. These multifaceted applications position CAS 1803739-02-7 as a compound of strategic importance across industries.

As research continues to uncover new applications for 4-Fluoro-5-hydroxypyridine-2-acetic acid, its commercial viability is underscored by patent filings and preclinical studies. The compound's synthetic accessibility from commercially available precursors further boosts its appeal. With the fluorine chemistry market projected to grow steadily, this molecule exemplifies how targeted molecular design can address contemporary challenges in life sciences and beyond.